Cas no 1804674-11-0 (5-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine)

• Product Name: 5-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine
• CAS No: 1804674-11-0
• MF: C₈H₅ClF₂N₂
• MW: 202.588507413864
• CID: 4808511
• Update Time: 2023-08-18

5-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C8H5ClF2N2/c1-4-5(9)3-13-6(2-12)7(4)8(10)11/h3,8H,1H3
• InChI Key： JXRAQZAPKUWJDX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C#N)C(C(F)F)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7